Cas no 1123738-15-7 (3-Bromoquinolin-5-ol)

3-Bromoquinolin-5-ol is a brominated quinoline derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its key advantages include its role as a building block for the preparation of more complex heterocyclic compounds, particularly in medicinal chemistry for drug discovery. The bromine substituent enhances reactivity, facilitating further functionalization via cross-coupling reactions, while the hydroxyl group offers a site for derivatization or coordination. This compound is valued for its stability and compatibility with a range of reaction conditions, making it useful in the development of biologically active molecules, such as kinase inhibitors or antimicrobial agents.

3-Bromoquinolin-5-ol structure

Product Name:3-Bromoquinolin-5-ol

CAS No:1123738-15-7

MF:C₉H₆BrNO

MW:224.054041385651

MDL:MFCD18413577

CID:1016069

Update Time:2025-06-07

3-Bromoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

- 3-Bromoquinolin-5-ol
- 3-bromo-5-hydroxyquinoline
- AK-65356
- ANW-68718
- CTK8C2633
- KB-235398
- QC-9269
- 3-bromo-1H-quinolin-5-one
- 3-Bromoquinolin-5(1H)-one
- FCH1373911
- SY034699
- AB0047192
- AX8218556
- ST24022807
- Z3892
- MDL： MFCD18413577
- Inchi： 1S/C9H6BrNO/c10-6-4-7-8(11-5-6)2-1-3-9(7)12/h1-5,12H
- InChI Key： NJBHLUVEQVTPCC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=CC=C(C2=C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
XLogP3: 3
Topological Polar Surface Area: 33.1

Experimental Properties

Density: 1.705±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.85 g/l) (25 º C),

3-Bromoquinolin-5-ol Pricemore >>

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Chemenu	CM117193-1g	3-Bromo-5-hydroxyquinoline	1123738-15-7	96%	1g	$262	2021-08-06
Chemenu	CM117193-5g	3-Bromo-5-hydroxyquinoline	1123738-15-7	96%	5g	$935	2021-08-06
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